Cas no 56022-38-9 (Phosphonium, triethylhexadecyl-, bromide)

Phosphonium, triethylhexadecyl-, bromide structure
56022-38-9 structure
Product Name:Phosphonium, triethylhexadecyl-, bromide
CAS No:56022-38-9
MF:C22H48BrP
MW:423.494287490845
CID:350046
PubChem ID:21951238
Update Time:2025-04-19

Phosphonium, triethylhexadecyl-, bromide Chemical and Physical Properties

Names and Identifiers

    • Phosphonium, triethylhexadecyl-, bromide
    • triethyl(hexadecyl)phosphanium,bromide
    • hexadecyltriethylphosphonium bromide
    • Triaethyl-hexadecyl-phosphonium,Bromid
    • triethyl-hexadecyl-phosphonium,bromide
    • MBXYEKQOJQZLHR-UHFFFAOYSA-M
    • SCHEMBL1011393
    • DTXSID80620649
    • TRIETHYL(HEXADECYL)PHOSPHANIUM BROMIDE
    • hexadecyltriethyl phosphonium bromide
    • 56022-38-9
    • Inchi: 1S/C22H48P.BrH/c1-5-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(6-2,7-3)8-4;/h5-22H2,1-4H3;1H/q+1;/p-1
    • InChI Key: MBXYEKQOJQZLHR-UHFFFAOYSA-M
    • SMILES: [Br-].[P+](CC)(CC)(CC)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 422.26800
  • Monoisotopic Mass: 422.26770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 18
  • Complexity: 212
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 13.59000
  • LogP: 5.54900
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